Cas no 1240566-01-1 (1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane
• CAS No: 1240566-01-1
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• MDL: MFCD07383210
• CID: 5206703
• Update Time: 2026-03-06

1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-4-fluorophenyl)methyl]-1,4-diazepane
• 1-(3-Chloro-4-fluorobenzyl)-1,4-diazepane
• 1H-1,4-Diazepine, 1-[(3-chloro-4-fluorophenyl)methyl]hexahydro-
• 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane

• MDL： MFCD07383210
• Inchi： 1S/C12H16ClFN2/c13-11-8-10(2-3-12(11)14)9-16-6-1-4-15-5-7-16/h2-3,8,15H,1,4-7,9H2
• InChI Key： FUGDGRKADLBQKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCNCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3

Additional information on 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane

Professional Introduction to Compound with CAS No. 1240566-01-1 and Product Name: 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane

The compound with the CAS number 1240566-01-1 and the product name 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of diazepane derivatives, which have garnered considerable attention due to their diverse pharmacological properties. The presence of a 3-Chloro-4-fluorophenyl moiety in its structure imparts unique chemical and biological characteristics, making it a promising candidate for further research and development.

In recent years, diazepane derivatives have been extensively studied for their potential therapeutic applications. These compounds exhibit a range of biological activities, including anticonvulsant, anxiolytic, and neuroprotective effects. The structural modification of diazepane core has led to the discovery of novel molecules with enhanced efficacy and reduced side effects. The specific substitution pattern in 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane is designed to optimize its interaction with biological targets, thereby improving its pharmacological profile.

The 3-Chloro-4-fluorophenyl group is a key feature of this compound, contributing to its binding affinity and selectivity. Chlorine and fluorine atoms are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This substitution pattern has been strategically incorporated to modulate the electronic properties of the aromatic ring, which is crucial for effective receptor binding. The combination of these elements makes 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane a compelling subject for further investigation.

Recent studies have highlighted the importance of diazepane derivatives in the treatment of neurological disorders. The compound’s ability to interact with various neurotransmitter systems suggests its potential as a therapeutic agent. For instance, research indicates that diazepane-based molecules can modulate GABA receptors, which are involved in anxiety and seizure disorders. The structural features of 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane are aligned with this mechanism of action, positioning it as a candidate for developing new treatments.

Moreover, the fluorine atom in the 3-Chloro-4-fluorophenyl group plays a critical role in enhancing the compound’s pharmacokinetic properties. Fluorinated aromatic rings are known to improve lipophilicity and binding affinity, which are essential for drug efficacy. This feature has been leveraged in the design of 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane to ensure optimal absorption and distribution within the body. Such modifications are integral to modern drug design strategies aimed at maximizing therapeutic benefit while minimizing adverse effects.

The synthesis of 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework of this compound efficiently. The synthetic route also emphasizes sustainability by minimizing waste and optimizing energy consumption.

In vitro studies have demonstrated promising results regarding the biological activity of 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane. Initial experiments indicate that it exhibits potent binding interactions with specific protein targets relevant to neurological disorders. These findings support further preclinical testing to evaluate its safety and efficacy in animal models. The compound’s unique structure suggests it may offer advantages over existing treatments by targeting novel pathways or exhibiting greater selectivity.

The potential applications of this compound extend beyond neurological disorders. Preliminary research suggests that it may also have utility in treating inflammatory conditions by modulating immune responses. The dual-action potential makes 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane an attractive candidate for further exploration in multiple therapeutic areas. Such broad-spectrum activity is increasingly sought after in drug development due to its ability to address complex diseases more effectively.

As research progresses, additional derivatives of diazepane will likely be synthesized to explore new pharmacological profiles. The success of 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane will pave the way for similar compounds with improved properties. Continued investigation into its mechanisms of action will provide valuable insights into drug design principles applicable across various therapeutic categories.

The integration of computational methods into drug discovery has accelerated the development process for compounds like 1-[(3-Chloro-4-fluorophenyl)methyl]-1,4-diazepane. Molecular modeling techniques have been used to predict binding affinities and optimize structural features before experimental synthesis begins. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion, 1240566-01-1 ()and its derivative [ 1-[ ( 3 - Chloro - 4 - fluoro - phenyl ) methyl ] - 1 , 4 - diazepane ] () represent significant advancements in medicinal chemistry with potential therapeutic applications across multiple disease areas including neurological disorders and inflammation . Their unique structural features , particularly the presence of a [ bold text ] [ 3 - chloro - 4 - fluoro - phenyl ] moiety , contribute to their promising pharmacological profiles . Further research is warranted to fully elucidate their mechanisms of action and explore their clinical potential . p >